Cas no 524-99-2 (Ethanamine,2-[(4-methoxyphenyl)phenylmethoxy]-N,N-dimethyl-)

• Product Name: Ethanamine,2-[(4-methoxyphenyl)phenylmethoxy]-N,N-dimethyl-
• CAS No: 524-99-2
• MF: C₁₈H₂₃NO₂
• MW: 285.38072514534
• MDL: MFCD00865690
• CID: 368437
• PubChem ID: 10669
• Update Time: 2025-07-14

Ethanamine,2-[(4-methoxyphenyl)phenylmethoxy]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[(4-methoxyphenyl)phenylmethoxy]-N,N-dimethyl-
• 2-[(4-methoxyphenyl)-phenylmethoxy]-N,N-dimethylethanamine
• Medrilamina
• Medrilamina [INN-Spanish]
• MEDRYLAMINE
• Medrylaminum
• Medrylaminum [INN-Latin]
• 2-[(4-methoxyphenyl)-phenyl-methoxy]-N,N-dimethyl-ethanamine
• SCHEMBL142910
• MEDRYLAMINE [MI]
• 524-99-2
• {2-[(4-Methoxyphenyl)phenylmethoxy]ethyl}dimethylamine
• 2-((4-Methoxyphenyl)(phenyl)methoxy)-N,N-dimethylethan-1-amine
• 2-[(4-Methoxyphenyl)(phenyl)methoxy]-N,N-dimethylethan-1-amine
• Ethanamine, 2-((4-methoxyphenyl)phenylmethoxy)-N,N-dimethyl-
• MEDRYLAMINE [INN]
• {2-[(4-METHOXYPHENYL)(PHENYL)METHOXY]ETHYL}DIMETHYLAMINE
• UNII-5R003655CR
• DTXSID10862116
• CHEMBL2104714
• AKOS030227994
• EINECS 208-368-6
• AS-70946
• Q18389631
• 2-(P-METHOXY-.ALPHA.-PHENYLBENZYLOXY)-N,N-DIMETHYLETHYLAMINE
• Medrylamine [INN:DCF]
• 2-(p-Methoxy-alpha-phenylbenzyloxy)-N,N-dimethylethylamine
• CHEBI:135181
• Medrylamin
• NS00043367
• MEDRYLAMINE [WHO-DD]
• 5R003655CR
• A10826
• BXCMCXBSUDRYPF-UHFFFAOYSA-N

• MDL： MFCD00865690
• Inchi： 1S/C18H23NO2/c1-19(2)13-14-21-18(15-7-5-4-6-8-15)16-9-11-17(20-3)12-10-16/h4-12,18H,13-14H2,1-3H3
• InChI Key： BXCMCXBSUDRYPF-UHFFFAOYSA-N
• SMILES： O(CCN(C)C)C(C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 285.17300
• Monoisotopic Mass: 285.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.7A^2

Experimental Properties

• Density: 1.044
• Boiling Point: 385.1°Cat760mmHg
• Flash Point: 119.9°C
• Refractive Index: 1.543
• PSA: 21.70000
• LogP: 3.36280

Additional information on Ethanamine,2-[(4-methoxyphenyl)phenylmethoxy]-N,N-dimethyl-

Research Briefing on Ethanamine,2-[(4-methoxyphenyl)phenylmethoxy]-N,N-dimethyl- (CAS: 524-99-2)

Ethanamine,2-[(4-methoxyphenyl)phenylmethoxy]-N,N-dimethyl- (CAS: 524-99-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug development and therapeutic interventions. The presence of both methoxy and dimethylamino functional groups in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its physicochemical properties and biological activity. Studies have demonstrated that Ethanamine,2-[(4-methoxyphenyl)phenylmethoxy]-N,N-dimethyl- exhibits moderate solubility in organic solvents and stability under physiological conditions, which are critical factors for its potential use in pharmaceutical formulations. Furthermore, preliminary in vitro assays have indicated that this compound may interact with specific neurotransmitter receptors, suggesting possible applications in neurological disorders.

One of the key findings from recent studies is the compound's ability to modulate the activity of certain G-protein coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors involved in various physiological processes, and they are common targets for drug development. The interaction of Ethanamine,2-[(4-methoxyphenyl)phenylmethoxy]-N,N-dimethyl- with these receptors has been investigated using computational docking studies and functional assays, revealing its potential as a lead compound for the development of novel therapeutics.

In addition to its receptor-binding properties, the compound has also been evaluated for its pharmacokinetic profile. Recent pharmacokinetic studies have shown that Ethanamine,2-[(4-methoxyphenyl)phenylmethoxy]-N,N-dimethyl- has a favorable absorption and distribution profile, with moderate plasma protein binding and good penetration across the blood-brain barrier. These characteristics are particularly important for compounds intended for central nervous system (CNS) applications, as they influence the compound's efficacy and safety.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and therapeutic potential. Current studies are exploring its effects in animal models of neurological and psychiatric disorders, with preliminary results indicating potential benefits in modulating neurotransmitter release and neuronal activity. However, challenges such as optimizing its selectivity and minimizing off-target effects remain to be addressed in future research.

In conclusion, Ethanamine,2-[(4-methoxyphenyl)phenylmethoxy]-N,N-dimethyl- (CAS: 524-99-2) represents a promising candidate for further investigation in the field of chemical biology and drug development. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential and optimization of its pharmacological profile will be essential for advancing this compound towards clinical applications.